tert-butyl 5-(pyridazin-3-yl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate

• IUPAC Name: tert-butyl 2-pyridazin-3-yl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate
• InChI: InChI=1S/C15H22N4O2/c1-15(2,3)21-14(20)19-9-11-7-18(8-12(11)10-19)13-5-4-6-16-17-13/h4-6,11-12H,7-10H2,1-3H3
• InChI Key: DGUCCZNLHVXIED-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CN(CC2C1)C3=NN=CC=C3
• Molecular Formula: C15H22N4O2
• Molecular Weight: 290.36 g/mol

Description

The compound contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms, and a pyrrole ring, which is a five-membered ring with one nitrogen atom. The “tert-butyl” refers to a specific type of butyl group that is attached to the compound.

Scientific Research Applications

Application in Complex Synthesis

Tert-butyl 5-(pyridazin-3-yl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate and similar compounds have been utilized in the synthesis of complex molecules. For instance, a study demonstrated the synthesis of a mononuclear ReI complex derived from pyrroline-pyrazolyl-pyridazine, emphasizing the structural characteristics and intramolecular bonding of the resulting compound (M. Saldías et al., 2020).

Organocatalyzed Synthesis

The compound has been used in organocatalyzed synthesis processes. A specific study discloses the preparation of tert-butyl 2-amino-3-cyano-5-oxo-4-phenyl-5,7-dihydropyrano[2,3-c]pyrrole-6(4H)-carboxylate from Boc-tetramic acid and benzylidenemalononitrile (Mišel Hozjan et al., 2023).

Divergent and Solvent Dependent Reactions

The compound is significant in divergent and solvent-dependent reactions, as illustrated in a study exploring the synthesis of different compounds starting from 1-tert-butoxycarbonyl-3-methyl-4-ethoxycarbonyl-1,2-diaza-1,3-diene and β,β,β and α,β-substituted enamines (E. Rossi et al., 2007).

Involvement in Mukaiyama Crossed-Aldol-Type Reaction

The tert-butyl 5-(pyridazin-3-yl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate derivatives play a role in Mukaiyama crossed-aldol-type reactions. This was demonstrated in the synthesis of 5-hydroxyalkyl derivatives with detailed analysis on the diastereoselectivity of the reaction (O. Vallat et al., 2009).

Efficient and Scalable Synthesis

There is also a focus on the efficient and scalable synthesis of hexahydropyridazine derivatives, underlining their importance in pharmaceutical and chemical industries. An example is the synthesis of tert-butyl(3aR,6aS)-5-oxohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate (R. Bahekar et al., 2017).

Structural Comparison Studies

The structure of tert-butyl pyrrolidines has been compared with related compounds, focusing on the planarity and other structural aspects of the pyrrole rings. This is vital for understanding their chemical behavior and potential applications (Joel Donkeng Dazie et al., 2017).

Mass Spectrometry Analysis

Mass spectrometry techniques have been used to analyze similar compounds, providing valuable information about their fragmentation patterns and ionization characteristics, which is crucial for their identification and quantification in various applications (L. V. Klyba et al., 2019).

Singlet Oxygen Reactions

The compound's derivatives have been studied in singlet oxygen reactions, which has implications in synthetic chemistry, particularly in the synthesis of pyrrole precursors for various compounds (H. Wasserman et al., 2004).